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Compound of Interest

Compound Name: Tripropylborane

Cat. No.: B075235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermodynamic

properties of tripropylborane. The information is compiled from available literature to serve as

a foundational resource for professionals in research and development. Due to the limited

availability of experimentally determined thermodynamic data for tripropylborane, this guide

also includes calculated values and representative experimental protocols for the determination

of these properties in organoboron compounds.

Core Thermodynamic Properties
Tripropylborane, with the chemical formula (C₃H₇)₃B, is a colorless liquid at room

temperature, recognized for its applications in organic synthesis.[1] A precise understanding of

its thermodynamic properties is crucial for process optimization, safety assessments, and

theoretical modeling.

Physicochemical and Thermodynamic Data
The following table summarizes the available quantitative data for tripropylborane. It is

important to note that some of these values are calculated rather than experimentally

determined, a reflection of the current state of publicly available data.
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Property Value State Reference

Molar Mass 140.07 g/mol - [2]

Boiling Point 159 °C Liquid [3]

Melting Point -56 °C Solid [3]

Density 0.7204 g/cm³ Liquid [3]

Refractive Index 1.4135 Liquid [3]

Enthalpy of

Vaporization (ΔvapH)

40.0 kJ/mol (over a

temperature range of

273 to 393 K)

Liquid [4]

Heat of Formation

(ΔfH°)

-67.4 kcal/mol (-282.0

kJ/mol) (calculated)
Liquid [5]

Note: Experimental data for the standard molar entropy and heat capacity of tripropylborane
are not readily available in the reviewed literature.

Experimental Protocols
Detailed experimental protocols specifically for tripropylborane are scarce. Therefore, this

section provides a generalized methodology for the determination of key thermodynamic

properties based on established techniques for analogous organoboron compounds.

Determination of the Heat of Combustion by Bomb
Calorimetry
The heat of combustion of pyrophoric and volatile organoboron compounds like

tripropylborane can be determined using a bomb calorimeter. The following protocol is a

representative procedure.

Sample Preparation: A known mass of tripropylborane is hermetically sealed in a thin-

walled glass ampoule under an inert atmosphere to prevent premature reaction with air.[6]

Calorimeter Setup: The sealed ampoule is placed in a crucible within a calorimetric bomb. A

known amount of water is added to the bomb to dissolve the solid combustion products
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(boric acid).[5][6] The bomb is then sealed and pressurized with purified oxygen to

approximately 30 atm.[6]

Combustion: The calorimeter is assembled with a known mass of water in the jacket. The

sample is ignited, and the temperature change of the water is meticulously recorded.

Analysis: The energy equivalent of the calorimeter is determined by combusting a standard

substance, such as benzoic acid.[6] The heat of combustion of tripropylborane is then

calculated from the observed temperature change, accounting for the heats of formation of

the final products (boric acid, carbon dioxide, and water).[5][7]

Determination of the Enthalpy of Vaporization
The enthalpy of vaporization can be derived from vapor pressure measurements at different

temperatures using the Clausius-Clapeyron equation.

Vapor Pressure Measurement: The vapor pressure of tripropylborane can be measured

over a range of temperatures using a static or dynamic method. Given its reactivity, these

measurements must be conducted in a vacuum or under an inert atmosphere.

Data Analysis: The natural logarithm of the vapor pressure is plotted against the inverse of

the absolute temperature. The slope of the resulting line is equal to -ΔvapH/R, where R is the

ideal gas constant, allowing for the calculation of the enthalpy of vaporization.

Visualizations
Synthesis of Tripropylborane: A Workflow Diagram
The synthesis of tripropylborane is commonly achieved through the reaction of a boron halide

with a Grignard reagent. The following diagram illustrates a typical experimental workflow for

this synthesis.[8]
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Caption: Workflow for the synthesis of tripropylborane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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